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Compound of Interest

Compound Name: 1-Methyl-1-phenylhydrazine

Cat. No.: B1203642 Get Quote

For Immediate Implementation by Laboratory Personnel

This document provides crucial safety and logistical information for the handling and disposal

of 1-Methyl-1-phenylhydrazine (CAS No. 618-40-6). Adherence to these protocols is essential

for ensuring the safety of all researchers, scientists, and drug development professionals in the

laboratory environment.

Essential Safety Information at a Glance
1-Methyl-1-phenylhydrazine is a combustible liquid that is harmful if swallowed, in contact

with skin, or inhaled.[1] It is known to cause skin and eye irritation.[1] Therefore, strict

adherence to the personal protective equipment (PPE) and handling procedures outlined below

is mandatory.

Quantitative Data for 1-Methyl-1-phenylhydrazine
For quick reference, the following table summarizes key quantitative data for 1-Methyl-1-
phenylhydrazine and relevant exposure limits for the closely related compound,

phenylhydrazine.
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Property Value Source

Physical Properties of 1-

Methyl-1-phenylhydrazine

Molecular Formula C₇H₁₀N₂ [2][3]

Molecular Weight 122.17 g/mol [3]

Boiling Point 54-55 °C at 0.3 mmHg [4]

Density 1.038 g/mL at 25 °C [4]

Flash Point 92 °C (197.6 °F) - closed cup [1]

Refractive Index n20/D 1.583 [4]

Occupational Exposure Limits

for Phenylhydrazine (as a

reference)

OSHA PEL (8-hour TWA) 5 ppm (22 mg/m³) [skin] [5]

NIOSH REL (2-hour Ceiling) 0.14 ppm (0.6 mg/m³) [skin] [5]

ACGIH TLV (8-hour TWA) 0.1 ppm [6]

Note: "skin" designation indicates the potential for significant absorption through the skin.[5]

Operational Plan: Handling 1-Methyl-1-
phenylhydrazine
This section details the step-by-step procedures for the safe handling of 1-Methyl-1-
phenylhydrazine in a laboratory setting.

Engineering Controls
Ventilation: All handling of 1-Methyl-1-phenylhydrazine must be conducted in a well-

ventilated area, preferably within a certified chemical fume hood.[7]
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Eyewash and Safety Shower: A calibrated and unobstructed eyewash station and safety

shower must be readily accessible in the immediate work area.[8]

Personal Protective Equipment (PPE)
The following PPE is mandatory when handling 1-Methyl-1-phenylhydrazine:

Eye and Face Protection: Wear chemical safety goggles and a face shield.[8] Standard

safety glasses are not sufficient.

Hand Protection: Wear chemically resistant gloves.

Important Note: Specific breakthrough time data for 1-Methyl-1-phenylhydrazine is not

readily available. Therefore, it is crucial to consult the glove manufacturer's chemical

resistance guide. Based on general recommendations for similar chemicals, nitrile or

neoprene gloves are often suitable.[9][10] Always inspect gloves for any signs of

degradation before and during use. Change gloves immediately if contamination is

suspected.

Skin and Body Protection: A lab coat or chemical-resistant apron must be worn. Ensure that

all skin is covered.

Respiratory Protection: If working outside of a fume hood or if there is a risk of inhalation, a

NIOSH/MSHA-approved respirator with an organic vapor cartridge is required.[8] A dust

mask (e.g., N95) is not appropriate for vapors.[1]

Handling and Storage
Receiving and Inspection: Upon receipt, inspect the container for any damage or leaks.

Storage: Store in a cool, dry, well-ventilated area away from heat, sparks, and open flames.

The recommended storage temperature is 2-8°C.[4] Keep the container tightly closed.

Dispensing: When transferring the liquid, use a grounded dispensing system to prevent static

discharge. Avoid pouring. Use a syringe or cannula for transfers.

Hygiene: Do not eat, drink, or smoke in the laboratory. Wash hands thoroughly after handling

the chemical.[7]
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Spill Procedures
Small Spills (inside a fume hood):

Absorb the spill with an inert, non-combustible absorbent material such as vermiculite or

sand.

Collect the absorbent material and place it in a sealed, labeled container for hazardous

waste disposal.

Decontaminate the area with a suitable solvent, followed by soap and water.

Large Spills (or spills outside a fume hood):

Evacuate the immediate area and alert others.

If safe to do so, remove all ignition sources.

Contact your institution's Environmental Health and Safety (EHS) department immediately.

Do not attempt to clean up a large spill without appropriate training and equipment.

Disposal Plan: 1-Methyl-1-phenylhydrazine Waste
Proper disposal of 1-Methyl-1-phenylhydrazine and contaminated materials is critical to

prevent environmental contamination and ensure regulatory compliance.

Waste Segregation and Collection
Liquid Waste: Collect all waste 1-Methyl-1-phenylhydrazine in a dedicated, labeled, and

sealed container. Do not mix with other waste streams unless specifically instructed by your

EHS department.

Solid Waste: All contaminated materials (e.g., gloves, absorbent materials, paper towels)

must be collected in a separate, sealed, and labeled container for hazardous solid waste.

Disposal Procedure
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Consult EHS: All waste disposal must be conducted in accordance with your institution's

EHS guidelines and local, state, and federal regulations.

Professional Disposal: Contact your institution's designated hazardous waste disposal

service for pickup.

Incineration: A common disposal method for this type of chemical is incineration in a licensed

hazardous waste facility. Some safety data sheets suggest that the material may be

dissolved in a combustible solvent and burned in a chemical incinerator equipped with an

afterburner and scrubber. This should only be performed by trained professionals in a

permitted facility.

Visual Workflow for Safe Handling
The following diagram illustrates the logical workflow for the safe handling of 1-Methyl-1-
phenylhydrazine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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